Cas no 930798-25-7 (2-(6-chloropyrazin-2-yl)acetic acid)

• Product Name: 2-(6-chloropyrazin-2-yl)acetic acid
• CAS No: 930798-25-7
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD09907855
• CID: 796679
• PubChem ID: 16065103
• Update Time: 2025-05-22

2-(6-chloropyrazin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-Chloropyrazin-2-yl)acetic acid
• 2-(6-Chloropyrazin-2-yl)acetic acid
• 2-Pyrazineacetic acid,6-chloro-
• 6-chloro-2-Pyrazineacetic acid
• QC-6792
• 6-Chloro-2-pyrazineacetic acid (ACI)
• SCHEMBL5302445
• DB-079479
• DTXSID30581695
• GKCGKFUOTLQOGO-UHFFFAOYSA-N
• 930798-25-7
• CS-W021420
• MFCD09907855
• J-501667
• AKOS006312733
• 2-(6-chloropyrazin-2-yl)aceticacid
• 2-(6-chloropyrazin-2-yl)acetic acid

• MDL： MFCD09907855
• Inchi： 1S/C6H5ClN2O2/c7-5-3-8-2-4(9-5)1-6(10)11/h2-3H,1H2,(H,10,11)
• InChI Key： GKCGKFUOTLQOGO-UHFFFAOYSA-N
• SMILES： O=C(CC1C=NC=C(Cl)N=1)O

Computed Properties

• Exact Mass: 172.00400
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.497
• Boiling Point: 317.2°C at 760 mmHg
• Flash Point: 145.6°C
• Refractive Index: 1.581
• PSA: 63.08000
• LogP: 0.75710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(6-chloropyrazin-2-yl)acetic acid

Introduction to 2-(6-chloropyrazin-2-yl)acetic Acid (CAS No: 930798-25-7)

2-(6-chloropyrazin-2-yl)acetic acid, also known by its CAS registry number 930798-25-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery.

The molecular structure of 2-(6-chloropyrazin-2-yl)acetic acid consists of a pyrazine ring substituted with a chlorine atom at the 6-position and an acetic acid group at the 2-position. This unique arrangement imparts the compound with distinct chemical properties, making it a valuable molecule for exploring various chemical reactions and biological interactions.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry, particularly in the development of new therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that chloropyrazine-containing compounds exhibit promising anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

One of the key advantages of 2-(6-chloropyrazin-2-yl)acetic acid lies in its versatility as a starting material for synthesizing more complex molecules. By modifying the substituents on the pyrazine ring or the acetic acid group, chemists can tailor the compound's properties to suit specific applications. For example, introducing electron-withdrawing groups like chlorine enhances the compound's stability and bioavailability, making it more suitable for pharmaceutical use.

The synthesis of CAS No: 930798-25-7 involves a multi-step process that typically begins with the preparation of chloropyrazine derivatives followed by acetylation to introduce the acetic acid group. Researchers have optimized these synthesis routes to improve yield and purity, ensuring that the compound meets rigorous quality standards required for preclinical studies.

In terms of biological activity, chloropyrazine-containing compounds have shown potential as inhibitors of key enzymes involved in disease pathways. A study published in *Bioorganic & Medicinal Chemistry Letters* reported that CAS No: 930798-25-7 exhibits moderate inhibitory activity against cyclooxygenase (COX)-1 and COX-2 enzymes, which are central targets in anti-inflammatory drug development.

Moreover, computational studies using molecular docking techniques have revealed that CAS No: 930798-25-7 can interact with several protein targets, suggesting its potential role in modulating cellular signaling pathways. These findings underscore the importance of further exploring this compound's pharmacokinetics and toxicity profiles to assess its suitability as a drug candidate.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of CAS No: 930798-25-7 is crucial for ensuring sustainable chemical practices. Recent research has focused on evaluating the compound's biodegradability under various environmental conditions, with promising results indicating that it can degrade efficiently under aerobic conditions.

In conclusion, CAS No: 930798-25-7, or chloropyrazine acetic acid, represents a valuable molecule with diverse applications in organic synthesis and drug discovery. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a promising candidate for future therapeutic interventions.